N-(3,4-dihydro-2H-1-benzopyran-4-yl)prop-2-enamide

• IUPAC Name: N-(3,4-dihydro-2H-chromen-4-yl)prop-2-enamide
• InChI: InChI=1S/C12H13NO2/c1-2-12(14)13-10-7-8-15-11-6-4-3-5-9(10)11/h2-6,10H,1,7-8H2,(H,13,14)
• InChI Key: BBDMFYXYYWRNGE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCOC2=CC=CC=C12
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol

Description

3,4-dihydro-2H-1-benzopyran, also known as chroman, is a polycyclic organic compound that results from the fusion of a benzene ring to a heterocyclic pyran ring. It has a molecular weight of 134.1751.

Molecular Structure Analysis

The molecular structure of 3,4-dihydro-2H-1-benzopyran includes a six-membered benzene ring fused to a heterocyclic pyran ring. The 3D structure of this compound can be viewed using specific software.

Physical And Chemical Properties Analysis

The physical and chemical properties of 3,4-dihydro-2H-1-benzopyran would depend on the specific compound. For example, the molecular weight of 3,4-dihydro-2H-1-benzopyran is 134.1751.

Scientific Research Applications

Organocatalysis via N-Heterocyclic Carbenes (NHCs)

• . It serves as a platform for accessing functionalized enones, γ-lactones, cyclic enamines, and 2-pyrones.

Antiproliferative Activity

• .

Antifungal Activity

• .

Biotransamination Reactions

• .

Mechanism of Action

Target of Action

Related compounds such as coumarin derivatives have been shown to interact with various enzymes and receptors .

Mode of Action

It is likely that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding and ionic interactions .

Biochemical Pathways

Related compounds have been shown to affect various biochemical pathways .

Pharmacokinetics

Related compounds are generally well-absorbed and distributed throughout the body .

Result of Action

Related compounds have been shown to have various biological effects .

Action Environment

The action, efficacy, and stability of N-(3,4-dihydro-2H-1-benzopyran-4-yl)prop-2-enamide can be influenced by various environmental factors such as pH, temperature, and the presence of other molecules .

Future Directions

The future directions for research on compounds with a 3,4-dihydro-2H-1-benzopyran structure would depend on the specific compound and its applications. For example, compounds with anticancer activity could be further studied for their potential use in cancer treatment.